Cas no 2028019-77-2 (Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-)

Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-, is a specialized organic compound featuring a piperidine moiety with an amino group at the 4-position, linked to a dimethyl-substituted propanamide framework. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly for targeting selective receptor interactions. The presence of the 4-aminopiperidine group enhances its utility in designing bioactive molecules, while the dimethylpropanamide segment contributes to stability and solubility. Its well-defined molecular architecture makes it suitable for precise modifications in drug discovery and medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive functional groups.
Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl- structure
2028019-77-2 structure
Product Name:Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-
CAS No:2028019-77-2
MF:C12H25N3O
MW:227.34640288353
CID:5276226
Update Time:2025-05-24

Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-
    • Inchi: 1S/C12H25N3O/c1-12(2,3)11(16)14-6-9-15-7-4-10(13)5-8-15/h10H,4-9,13H2,1-3H3,(H,14,16)
    • InChI Key: OPGSZCKWCHICAI-UHFFFAOYSA-N
    • SMILES: C(NCCN1CCC(N)CC1)(=O)C(C)(C)C

Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl- Pricemore >>

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Additional information on Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-

Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-

The compound with CAS No. 2028019-77-2, known as Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl-, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule's structure consists of a propanamide backbone with a substituted piperidine ring, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethylpropanamide in the synthesis of bioactive compounds. Its piperidine moiety is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This property has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

One of the most promising applications of this compound is in the field of neuroscience. Researchers have investigated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that the compound could be a valuable tool in understanding and treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its biological applications, Propanamide, N-[2-(4-amino-1-piperidinyl)ethyl]-2,2-dimethyl- has also been studied for its role in material science. Its structural flexibility allows it to be used as a building block for creating advanced materials with tailored properties. For instance, it has been employed in the synthesis of polymers with enhanced mechanical strength and thermal stability.

The synthesis of this compound involves a multi-step process that typically includes amide bond formation and ring-closing reactions. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, enabling researchers to produce larger quantities for further studies.

Moreover, computational chemistry has played a crucial role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its interaction with biological systems at the molecular level, paving the way for rational drug design.

In conclusion, CAS No. 2028019-77-2 represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an essential compound for further research and development.

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